Cas no 1448128-36-6 (1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one)

1-{4-[(3-Bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one is a heterocyclic compound featuring a piperidine core linked to a 3-bromopyridinyloxy moiety and a 3,5-dimethylisoxazole-substituted acetyl group. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both bromopyridine and isoxazole functionalities enhances its reactivity for further derivatization, making it valuable for drug discovery and pharmacological research. The compound's well-defined molecular architecture ensures precise binding interactions, which may be leveraged in the development of enzyme inhibitors or receptor modulators. Its stability under standard laboratory conditions further supports its use in synthetic applications.
1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one structure
1448128-36-6 structure
Product Name:1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one
CAS No:1448128-36-6
MF:C17H20BrN3O3
MW:394.263003349304
CID:5366205
Update Time:2025-11-04

1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-[(3-Bromo-2-pyridinyl)oxy]-1-piperidinyl]-2-(3,5-dimethyl-4-isoxazolyl)ethanone
    • 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one
    • Inchi: 1S/C17H20BrN3O3/c1-11-14(12(2)24-20-11)10-16(22)21-8-5-13(6-9-21)23-17-15(18)4-3-7-19-17/h3-4,7,13H,5-6,8-10H2,1-2H3
    • InChI Key: WAIOBTKBJCGMGR-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCC(OC2=NC=CC=C2Br)CC1)CC1=C(C)ON=C1C

Experimental Properties

  • Density: 1.423±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 547.9±50.0 °C(Predicted)
  • pka: 1.41±0.22(Predicted)

1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one Pricemore >>

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1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one Related Literature

Additional information on 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one

Chemical Compound CAS No. 1448128-36-6: 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one

The compound with CAS No. 1448128-36-6, known as 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate architecture, which includes a piperidine ring substituted with a pyridine derivative and an oxazole moiety, making it a promising candidate for advanced chemical research and development.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of the oxazole group in the molecule contributes to its stability and bioavailability, while the pyridine ring introduces electronic properties that enhance its reactivity in various chemical environments.

One of the most notable aspects of this compound is its potential as a building block for more complex molecules in medicinal chemistry. Researchers have explored its ability to act as an intermediate in the synthesis of bioactive compounds with anti-inflammatory, antitumor, or antimicrobial properties. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit significant activity against certain enzymes involved in inflammatory processes.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The unique combination of functional groups within its structure makes it a candidate for use in the development of advanced materials with tailored properties. For example, investigations into its ability to form self-assembled monolayers or participate in supramolecular chemistry have shown promising results.

The structural complexity of CAS No. 1448128-36 also presents challenges for analytical characterization. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography are commonly employed to confirm its identity and purity. Recent advancements in these analytical methods have enabled more precise characterization of such compounds, facilitating their use in both academic and industrial settings.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. These computational approaches complement experimental studies and accelerate the discovery process by predicting optimal conditions for synthesis and application.

In summary, the compound CAS No. 1448128 represents a significant advancement in organic chemistry due to its unique structure and diverse potential applications. Its role as an intermediate in drug discovery and materials science underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new aspects of its properties and functionalities, this compound is poised to contribute significantly to future innovations across multiple disciplines.

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